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Introduction

AST-7062601 is a small molecule inducer of Uncoupling Protein 1 (UCP1), a key protein in
brown and beige adipocytes responsible for non-shivering thermogenesis.[1][2][3][4] UCP1
uncouples fatty acid oxidation from ATP synthesis in mitochondria, dissipating energy as heat.
[1] The induction of UCP1 is a promising therapeutic strategy for obesity and related metabolic
disorders by increasing energy expenditure. AST-7062601 has been shown to effectively
increase UCP1 expression in both mouse and human adipocytes. The mechanism of action is
believed to be through the modulation of the A kinase anchoring protein (AKAP) 1 and the
subsequent activation of the PKA signaling pathway.

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to accurately measure the induction of UCP1 at the mRNA and
protein levels, as well as to assess its functional activity following treatment with AST-7062601.

Experimental Workflow Overview

The following diagram outlines the general experimental workflow for assessing UCP1
induction by AST-7062601.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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